Cas no 64248-57-3 (2,3-Difluoroiodobenzene)
2,3-Difluoroiodobenzene is a fluorinated aromatic compound featuring both iodine and fluorine substituents on the benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings, where the iodine moiety acts as a reactive site. The fluorine atoms enhance its utility in pharmaceutical and agrochemical applications by influencing electronic properties and metabolic stability. Its high purity and well-defined reactivity profile ensure consistent performance in demanding synthetic workflows. The compound is typically handled under inert conditions due to its sensitivity to moisture and light, making it suitable for controlled laboratory or industrial processes.
2,3-Difluoroiodobenzene structure
Product Name:2,3-Difluoroiodobenzene
CAS No:64248-57-3
MF:C6H3F2I
MW:239.989300966263
MDL:MFCD08458090
CID:499987
PubChem ID:19066658
Update Time:2025-06-07
2,3-Difluoroiodobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Difluoro-3-iodobenzene
- 2,3-Difluoroiodobenzene
- Benzene,1,2-difluoro-3-iodo-
- 2,3-DI-O-ACETYL-4,6-O-ETHYLIDENE-
- MFCD08458090
- FT-0703094
- 3-Iodo-1,2-difluorobenzene
- AKOS010309847
- QXVGWYWOARYLCY-UHFFFAOYSA-N
- A856497
- Benzene, 1,2-difluoro-3-iodo-
- difluoroiodobenzene
- 64248-57-3
- EN300-646048
- 1,2-difluoro-3-iodo-benzene
- AS-33087
- CS-0109508
- SCHEMBL935455
- DTXSID80597766
- DTXCID30548526
- SY101456
- XH1057
-
- MDL： MFCD08458090
- Inchi： 1S/C6H3F2I/c7-4-2-1-3-5(9)6(4)8/h1-3H
- InChI Key： QXVGWYWOARYLCY-UHFFFAOYSA-N
- SMILES： IC1C=CC=C(C=1F)F
Computed Properties
- Exact Mass: 239.92500
- Monoisotopic Mass: 239.92475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 97.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 2.001±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 189.0±20.0 ºC (760 Torr),
- Flash Point: 70.3±8.9 ºC,
- Refractive Index: 1.566
- Solubility: Almost insoluble (0.019 g/l) (25 º C),
- PSA: 0.00000
- LogP: 2.56940
2,3-Difluoroiodobenzene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2,3-Difluoroiodobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 035730-1g |
2,3-Difluoroiodobenzene |
64248-57-3 | 97% | 1g |
￡24.00 | 2022-03-01 | |
| Fluorochem | 035730-5g |
2,3-Difluoroiodobenzene |
64248-57-3 | 97% | 5g |
￡85.00 | 2022-03-01 | |
| Fluorochem | 035730-25g |
2,3-Difluoroiodobenzene |
64248-57-3 | 97% | 25g |
￡355.00 | 2022-03-01 | |
| Chemenu | CM276976-100g |
1,2-Difluoro-3-iodobenzene |
64248-57-3 | 95% | 100g |
$667 | 2021-06-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH202-20g |
2,3-Difluoroiodobenzene |
64248-57-3 | 98% | 20g |
2439.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH202-1g |
2,3-Difluoroiodobenzene |
64248-57-3 | 98% | 1g |
204.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH202-200mg |
2,3-Difluoroiodobenzene |
64248-57-3 | 98% | 200mg |
73.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OH202-5g |
2,3-Difluoroiodobenzene |
64248-57-3 | 98% | 5g |
735.0CNY | 2021-07-14 | |
| Chemenu | CM276976-100g |
1,2-Difluoro-3-iodobenzene |
64248-57-3 | 95% | 100g |
$667 | 2022-06-10 | |
| Ambeed | A749827-1g |
1,2-Difluoro-3-iodobenzene |
64248-57-3 | 98% | 1g |
$13.0 | 2025-04-18 |
2,3-Difluoroiodobenzene Related Literature
-
Mingxue Yang,Pei Wang,Xu-Lin Chen,Can-Zhong Lu New J. Chem. 2022 46 20723
64248-57-3 (2,3-Difluoroiodobenzene) Related Products
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